
A Technical Guide to Fexofenadine-d6:
Commercial Availability and Analytical

Applications

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Fexofenadine-d6

Cat. No.: B602463 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of

Fexofenadine-d6, a deuterated internal standard essential for the accurate quantification of

the antihistamine fexofenadine in biological matrices. This document also details a

comprehensive experimental protocol for its use in liquid chromatography-tandem mass

spectrometry (LC-MS/MS) applications, a common methodology in pharmacokinetic and

bioequivalence studies.

Commercial Suppliers and Availability of
Fexofenadine-d6
Fexofenadine-d6 is available from a range of specialized chemical suppliers that provide

reference standards and isotopically labeled compounds for research purposes. The products

are typically supplied as a neat solid with high chemical and isotopic purity. Below is a

summary of key suppliers and their product specifications.
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Supplier
Product
Name

CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Purity
Availabilit
y

MedChem

Express

Fexofenadi

ne-d6

548783-

71-7

C₃₂H₃₃D₆N

O₄
507.69

Not

specified

In Stock

(for select

sizes)[1]

LGC

Standards

Fexofenadi

ne-d6

548783-

71-7

C₃₂H₃₃D₆N

O₄
507.69

>95%

(HPLC)[1]
Available

Simson

Pharma

Limited

Fexofenadi

ne-D6

548783-

71-7

C₃₂H₃₃D₆N

O₄
507.69

Certificate

of Analysis

provided

Custom

Synthesis[

2]

Acanthus

Research

Fexofenadi

ne-D6

548783-

71-7

C₃₂H₃₃D₆N

O₄

Not

specified

Not

specified

Made to

Order[3]

Clearsynth

meta-

Fexofenadi

ne-D6

479035-

75-1

(Unlabeled

)

C₃₂H₃₃D₆N

O₄
507.69

Not

specified

Available[4

]

SynZeal
Fexofenadi

ne D6

548783-

71-7

C₃₂H₃₃D₆N

O₄
507.7

Certificate

of Analysis

provided

Synthesis

on

demand[5]

Pharmaffili

ates

Fexofenadi

ne-d6

Methyl

Ester

1286458-

00-1

C₃₃H₃₅D₆N

O₄
521.72

Not

specified

Available[6

]

United

States

Biological

Fexofenadi

ne-d6

Not

specified

C₃₂H₃₃D₆N

O₄

Not

specified

Highly

Purified

Available[7

]

The Role of Fexofenadine-d6 in Quantitative
Bioanalysis
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Fexofenadine-d6 serves as an ideal internal standard (IS) for the quantification of

fexofenadine in complex biological matrices such as plasma and serum. The use of a stable

isotope-labeled internal standard is the gold standard in quantitative mass spectrometry for

several reasons:

Similar Chemical and Physical Properties: Fexofenadine-d6 has nearly identical chemical

and physical properties to the unlabeled analyte, fexofenadine. This ensures that it behaves

similarly during sample preparation, chromatography, and ionization, thus effectively

compensating for matrix effects and variations in extraction efficiency and instrument

response.

Mass Differentiation: The deuterium labeling results in a mass shift that allows for the distinct

detection of the analyte and the internal standard by the mass spectrometer, without

chromatographic separation of the two compounds.

Improved Accuracy and Precision: By normalizing the response of the analyte to that of the

internal standard, the use of Fexofenadine-d6 significantly improves the accuracy and

precision of the analytical method.

The following diagram illustrates the principle of using a deuterated internal standard in a

typical LC-MS/MS workflow.
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Figure 1: Workflow for Bioanalysis using a Deuterated Internal Standard.

Experimental Protocol: Quantification of
Fexofenadine in Human Plasma using LC-MS/MS
This protocol is a representative method synthesized from established and validated

procedures for the quantification of fexofenadine in human plasma using Fexofenadine-d6 as
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an internal standard.

1. Preparation of Stock and Working Solutions

Fexofenadine Stock Solution (1 mg/mL): Accurately weigh and dissolve an appropriate

amount of fexofenadine reference standard in methanol.

Fexofenadine-d6 Internal Standard Stock Solution (1 mg/mL): Accurately weigh and

dissolve an appropriate amount of Fexofenadine-d6 in methanol.

Working Solutions: Prepare serial dilutions of the fexofenadine stock solution with methanol

to create working solutions for calibration standards and quality control (QC) samples.

Prepare a working solution of Fexofenadine-d6 at a suitable concentration (e.g., 200 ng/mL)

in methanol. This will be used for protein precipitation.

2. Preparation of Calibration Standards and Quality Control Samples

Spike blank human plasma with the fexofenadine working solutions to prepare calibration

standards at concentrations ranging from approximately 1 to 500 ng/mL.

Spike blank human plasma with separate fexofenadine working solutions to prepare QC

samples at low, medium, and high concentrations (e.g., 3, 100, and 400 ng/mL).

3. Sample Preparation (Protein Precipitation)

To 50 µL of plasma sample (calibration standard, QC, or unknown sample), add 100 µL of

the Fexofenadine-d6 working solution (in methanol).

Vortex the mixture for 10 seconds to precipitate proteins.

Centrifuge the samples at 10,000 x g for 10 minutes.

Transfer an aliquot of the supernatant to an autosampler vial for LC-MS/MS analysis.

4. LC-MS/MS Instrumentation and Conditions

Liquid Chromatography (LC) System: A high-performance or ultra-high-performance liquid

chromatography system.
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Column: A C18 reversed-phase column (e.g., 2.1 mm x 50 mm, 1.7 µm).

Mobile Phase: A gradient or isocratic elution using a mixture of an aqueous buffer (e.g., 20

mM ammonium formate) and an organic solvent (e.g., acetonitrile).

Flow Rate: 0.5 mL/min.

Injection Volume: 7.5 µL.

Mass Spectrometry (MS) System: A triple quadrupole mass spectrometer equipped with an

electrospray ionization (ESI) source.

Ionization Mode: Positive ion mode.

Detection Mode: Selected Reaction Monitoring (SRM).

SRM Transitions:

Fexofenadine: m/z 502.3 → 466.2

Fexofenadine-d6: m/z 508.3 → 472.2 (Note: The exact mass transition for

Fexofenadine-d6 should be confirmed based on the specific product and instrument

tuning).

5. Data Analysis

Integrate the peak areas for the fexofenadine and Fexofenadine-d6 SRM transitions.

Calculate the peak area ratio of fexofenadine to Fexofenadine-d6.

Construct a calibration curve by plotting the peak area ratio against the nominal

concentration of the calibration standards using a weighted linear regression model.

Determine the concentration of fexofenadine in the QC and unknown samples from the

calibration curve.

The following diagram outlines the key steps in the experimental workflow.
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Figure 2: Experimental Workflow for Fexofenadine Quantification.

Conclusion
Fexofenadine-d6 is a critical tool for researchers and drug development professionals

engaged in the quantitative analysis of fexofenadine. Its commercial availability from several

reputable suppliers ensures access to high-quality material for use as an internal standard in

bioanalytical methods. The detailed LC-MS/MS protocol provided in this guide offers a robust

framework for the accurate and precise quantification of fexofenadine in biological matrices,

which is fundamental for pharmacokinetic, bioequivalence, and other clinical and preclinical

studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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